Cas no 1115-82-8 ((S)-(+)-2-Methylglutaric Acid)

(S)-(+)-2-Methylglutaric Acid Properties

Names and Identifiers

• Pentanedioic acid, 2-methyl-, (2S)-
• (S)-(+)-2-Methylglutaric Acid
• (2S)-2-methylpentanedioic acid
• (S)-(+)-2-Methylpentanedioic Acid
• i>)-(+)-2-Methylglutaric Acid

• InChIKey： AQYCMVICBNBXNA-BYPYZUCNSA-N
• Inchi： InChI=1S/C6H10O4/c1-4(6(9)10)2-3-5(7)8/h4H,2-3H2,1H3,(H,7,8)(H,9,10)/t4-/m0/s1
• SMILES： C[C@@H](CCC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 146.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 10
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.57190
• PSA: 74.60000
• Refractive Index: 21 ° (C=5, H2O)
• Melting Point: 80.0 to 84.0 deg-C
• Color/Form: Not determined.
• Solubility: Not determined

(S)-(+)-2-Methylglutaric Acid Security Information

• Symbol: GHS07
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38

(S)-(+)-2-Methylglutaric Acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%